Cas no 71549-29-6 (1H-Pyrazole, 4-chloro-3-methyl-5-phenyl-)

• Product Name: 1H-Pyrazole, 4-chloro-3-methyl-5-phenyl-
• CAS No: 71549-29-6
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1750973
• PubChem ID: 12097193
• Update Time: 2025-11-02

1H-Pyrazole, 4-chloro-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3-methyl-5-phenyl-
• STL242910
• 4-chloro-5-methyl-3-phenyl-1H-pyrazole
• VS-11547
• 71549-29-6
• CS-0360362
• AKOS015955499
• 4-chloro-3-methyl-5-phenyl-1H-pyrazole
• BBL032802
• SCHEMBL2875179

• Inchi： 1S/C10H9ClN2/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
• InChI Key： JAOMICJGLIWHPJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.04557
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Additional information on 1H-Pyrazole, 4-chloro-3-methyl-5-phenyl-

Comprehensive Overview of 1H-Pyrazole, 4-chloro-3-methyl-5-phenyl- (CAS No. 71549-29-6)

1H-Pyrazole, 4-chloro-3-methyl-5-phenyl- (CAS No. 71549-29-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyrazole derivative is characterized by its unique molecular structure, featuring a phenyl group at the 5-position and a chloro substituent at the 4-position. Its chemical stability and versatile reactivity make it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their broad applications in drug discovery. Researchers are particularly interested in 4-chloro-3-methyl-5-phenyl-1H-pyrazole for its potential as a scaffold for kinase inhibitors, which are crucial in targeted cancer therapies. The compound's ability to modulate protein-protein interactions has also made it a subject of study in neurodegenerative disease research, aligning with current scientific focus on Alzheimer's and Parkinson's treatments.

The synthesis of CAS 71549-29-6 typically involves cyclocondensation reactions of appropriate hydrazine derivatives with β-diketones. Advanced purification techniques like column chromatography and recrystallization ensure high purity levels (>98%), which is critical for research applications. Analytical characterization through NMR spectroscopy and mass spectrometry confirms the structural integrity of this compound, with its chloro and methyl groups creating distinct spectroscopic signatures.

From an industrial perspective, 3-methyl-5-phenyl-4-chloropyrazole has shown promise in material science applications. Its molecular architecture contributes to the development of advanced organic semiconductors, responding to the growing market for flexible electronics. The compound's thermal stability and electron-withdrawing properties make it suitable for designing novel OLED materials, addressing the global push for energy-efficient display technologies.

Environmental considerations regarding halogenated organic compounds have led to improved synthetic protocols for 71549-29-6. Modern green chemistry approaches now employ catalytic methods that minimize waste generation, reflecting the pharmaceutical industry's commitment to sustainable practices. These advancements answer frequently searched questions about eco-friendly synthesis of heterocycles and reducing halogenated byproducts in chemical manufacturing.

The safety profile of 4-chloro-3-methyl-5-phenyl-1H-pyrazole has been extensively documented in scientific literature. While not classified as hazardous under standard conditions, proper laboratory handling procedures should always be followed. This includes using appropriate PPE and working in well-ventilated areas, topics that consistently rank high in search queries related to chemical safety best practices.

Future research directions for CAS 71549-29-6 may explore its potential in bioconjugation chemistry for diagnostic applications, particularly in the development of molecular probes for biomedical imaging. The compound's structural features make it amenable to various click chemistry modifications, a hot topic in current drug delivery system research. These applications align with trending searches about next-generation diagnostic tools and targeted therapeutics.

For researchers sourcing 1H-Pyrazole, 4-chloro-3-methyl-5-phenyl-, quality verification through HPLC analysis and certificate of analysis review is essential. The compound is typically supplied as a white to off-white crystalline powder, with storage recommendations emphasizing protection from moisture and light. These specifications address common purchaser concerns about chemical storage conditions and material stability over time.

The global market for pyrazole derivatives like 71549-29-6 continues to expand, driven by pharmaceutical R&D investments. Patent analysis reveals growing intellectual property activity surrounding modified pyrazole compounds, particularly in areas of metabolic disorder treatments and anti-inflammatory agents. This commercial interest reflects broader industry trends toward small molecule therapeutics and precision medicine approaches.